Cas no 51139-05-0 (12-Tridecenoic acid, 3-hydroxy-)

• Product name: 12-Tridecenoic acid, 3-hydroxy-
• CAS No: 51139-05-0
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 363140
• PubChem ID: 15675470

12-Tridecenoic acid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 12-Tridecenoic acid, 3-hydroxy-
• 3-hydroxytridec-12-enoic acid
• SCHEMBL9781733
• YNWBLTNAQFZKQI-UHFFFAOYSA-N
• 51139-05-0
• DTXSID30576703
• 3-hydroxy-12-tridecenoic acid

• Inchi： InChI=1S/C13H24O3/c1-2-3-4-5-6-7-8-9-10-12(14)11-13(15)16/h2,12,14H,1,3-11H2,(H,15,16)
• InChI Key： YNWBLTNAQFZKQI-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC=C)CC(O)=O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53